N-(2-methyl-1-oxo-2,3-dihydro-1H-isoindol-4-yl)methanesulfonamide
Overview
Description
N-(2-methyl-1-oxo-2,3-dihydro-1H-isoindol-4-yl)methanesulfonamide, commonly referred to as N-MISO, is a novel small molecule that has recently gained attention in the scientific community due to its potential applications in various areas of research. N-MISO is a derivative of the naturally occurring amino acid methionine and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
N-MISO has been studied extensively in a variety of scientific research applications. It has been used in the study of enzyme inhibition, protein-protein interactions, and signal transduction pathways. It has also been used in the study of drug delivery systems, cell cycle regulation, and apoptosis. N-MISO has also been used to study the effects of oxidative stress and to investigate the mechanisms of action of various drugs.
Mechanism of Action
N-MISO acts as an inhibitor of the enzyme phosphodiesterase-4 (PDE4). PDE4 is a key enzyme involved in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels. By inhibiting PDE4, N-MISO increases cAMP levels, which in turn activates a variety of downstream signaling pathways. This mechanism of action is thought to be responsible for the biochemical and physiological effects of N-MISO.
Biochemical and Physiological Effects
N-MISO has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the release of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to inhibit the production of nitric oxide (NO), which is involved in the regulation of blood pressure. In addition, N-MISO has been shown to reduce the production of reactive oxygen species (ROS), which can cause oxidative stress and cell death. Finally, N-MISO has been shown to increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10).
Advantages and Limitations for Lab Experiments
The use of N-MISO in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and can be synthesized using simple methods. In addition, N-MISO is stable in aqueous solution and can be stored for long periods of time. Furthermore, it can be used in a variety of cell types and organisms, making it suitable for a wide range of research applications. However, there are also some limitations to the use of N-MISO in laboratory experiments. The compound is not very soluble in organic solvents, making it difficult to use in certain types of experiments. In addition, N-MISO is not very stable in acidic conditions, making it difficult to use in some types of assays.
Future Directions
The potential future directions for N-MISO research are numerous. One potential direction is to further investigate the mechanisms of action of N-MISO and to explore the potential therapeutic applications of the compound. In addition, further research could be done to investigate the effects of N-MISO on various diseases and disorders, such as cancer, cardiovascular disease, and inflammation. Finally, further research could be done to explore the potential of N-MISO as a drug delivery system.
Synthesis Methods
N-MISO can be synthesized using a variety of methods. The most common method is the reaction of methanesulfonamide with 2-methyl-1-oxo-2,3-dihydro-1H-isoindol-4-yl chloride in aqueous medium. This reaction is catalyzed by a base, such as sodium hydroxide, and yields N-MISO as the product. The reaction can be carried out in a variety of solvents, such as methanol or ethanol, and can be carried out at room temperature or at elevated temperatures.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methyl-1-oxo-2,3-dihydro-1H-isoindol-4-yl)methanesulfonamide involves the reaction of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with methanesulfonyl chloride, followed by reduction and acylation to form the final product.", "Starting Materials": [ "2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid", "Methanesulfonyl chloride", "Sodium borohydride", "Acetic anhydride", "Triethylamine", "Chloroform", "Methanol", "Water" ], "Reaction": [ "Step 1: 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is dissolved in chloroform and treated with triethylamine. Methanesulfonyl chloride is added dropwise to the reaction mixture and stirred for 2 hours at room temperature.", "Step 2: The reaction mixture is filtered and the filtrate is concentrated under reduced pressure. The resulting solid is dissolved in methanol and treated with sodium borohydride. The reaction mixture is stirred for 2 hours at room temperature.", "Step 3: Acetic anhydride is added dropwise to the reaction mixture and stirred for 2 hours at room temperature.", "Step 4: The reaction mixture is filtered and the filtrate is concentrated under reduced pressure. The resulting solid is dissolved in water and the pH is adjusted to 7 using sodium hydroxide solution.", "Step 5: The resulting solid is filtered and washed with water. The final product, N-(2-methyl-1-oxo-2,3-dihydro-1H-isoindol-4-yl)methanesulfonamide, is obtained as a white solid." ] } | |
CAS RN |
2336927-21-8 |
Molecular Formula |
C10H12N2O3S |
Molecular Weight |
240.3 |
Purity |
0 |
Origin of Product |
United States |
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